![molecular formula C23H30ClN3O B247692 1-[1-(3-Chlorobenzyl)-4-piperidinyl]-4-(2-methoxyphenyl)piperazine](/img/structure/B247692.png)
1-[1-(3-Chlorobenzyl)-4-piperidinyl]-4-(2-methoxyphenyl)piperazine
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Overview
Description
1-[1-(3-Chlorobenzyl)-4-piperidinyl]-4-(2-methoxyphenyl)piperazine, commonly known as TFMPP, is a psychoactive drug that belongs to the class of piperazine derivatives. This compound has gained significant attention in scientific research due to its potential therapeutic applications and its ability to modulate the central nervous system.
Mechanism of Action
TFMPP acts as a partial agonist at the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and cognition. It also has affinity for the dopamine and norepinephrine transporters, which can modulate the levels of these neurotransmitters in the brain.
Biochemical and Physiological Effects:
TFMPP has been shown to have a range of biochemical and physiological effects, including increased serotonin and dopamine release, decreased anxiety, and improved cognitive function. It has also been shown to have potential neuroprotective effects, which could have implications for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The advantages of using TFMPP in lab experiments include its ability to modulate multiple neurotransmitter systems, its well-established pharmacological profile, and its potential therapeutic applications. However, there are also limitations to its use, including its potential for abuse and its side effects, which can include nausea, vomiting, and hallucinations.
Future Directions
There are several future directions for research on TFMPP, including the development of more selective and potent analogs, the investigation of its potential neuroprotective effects, and the exploration of its therapeutic applications in treating various neurological and psychiatric disorders. Additionally, further research is needed to better understand the mechanisms underlying its biochemical and physiological effects, as well as its potential for abuse and addiction.
Synthesis Methods
The synthesis of TFMPP involves the reaction of 1-(3-chlorobenzyl)piperazine with 2-methoxyphenylacetonitrile in the presence of a reducing agent, such as lithium aluminum hydride. The resulting product is then purified through recrystallization to obtain TFMPP in its pure form.
Scientific Research Applications
TFMPP has been extensively studied for its potential therapeutic applications in treating various neurological conditions, such as depression, anxiety, and schizophrenia. It has been shown to modulate the levels of neurotransmitters, such as serotonin, dopamine, and norepinephrine, in the brain, which can have a significant impact on mood and behavior.
Properties
Molecular Formula |
C23H30ClN3O |
---|---|
Molecular Weight |
400 g/mol |
IUPAC Name |
1-[1-[(3-chlorophenyl)methyl]piperidin-4-yl]-4-(2-methoxyphenyl)piperazine |
InChI |
InChI=1S/C23H30ClN3O/c1-28-23-8-3-2-7-22(23)27-15-13-26(14-16-27)21-9-11-25(12-10-21)18-19-5-4-6-20(24)17-19/h2-8,17,21H,9-16,18H2,1H3 |
InChI Key |
PRFDASTXGZOLPD-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC=C1N2CCN(CC2)C3CCN(CC3)CC4=CC(=CC=C4)Cl |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)C3CCN(CC3)CC4=CC(=CC=C4)Cl |
Origin of Product |
United States |
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